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Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid
therapeutics, including mRNA and siRNA. The precise control over LNP size, polydispersity,
and encapsulation efficiency is critical for their in vivo performance. Microfluidic mixing has
become the method of choice for LNP formulation due to its rapid and controlled mixing of lipid
and aqueous phases, leading to reproducible and scalable LNP production.

These application notes provide a detailed guide to the key microfluidic mixing parameters for
the formulation of LNPs, with a focus on systems utilizing ionizable lipids. While specific
optimization is required for every unique lipid and payload combination, the principles and
protocols outlined here serve as a robust starting point for developing a potent LNP
formulation.

Key Microfluidic Mixing Parameters

The formation of LNPs via microfluidics is primarily governed by the Total Flow Rate (TFR) and
the Flow Rate Ratio (FRR) of the aqueous and organic phases.[1][2] These parameters directly
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influence the physicochemical properties of the resulting nanopatrticles.

Total Flow Rate (TFR)

The TFR is the combined flow rate of the agueous and organic streams within the microfluidic
device. It dictates the mixing speed and residence time within the microfluidic channels.

Effect on LNP Size: Generally, increasing the TFR leads to a decrease in LNP diameter.[1][3]
This is attributed to the faster mixing at higher flow rates, which promotes rapid nucleation
and limits particle growth.[4] However, an optimal TFR often exists, beyond which further
increases may not significantly reduce size or could even negatively impact efficacy.[3]

Effect on Polydispersity Index (PDI): Higher TFRs typically result in a lower PDI, indicating a
more uniform particle size distribution.[3]

Effect on Encapsulation Efficiency: The effect of TFR on encapsulation efficiency can vary
depending on the specific lipid system and payload. While some studies show minimal
impact across a range of TFRs, for other formulations, an optimal TFR is necessary to
achieve high encapsulation efficiency.[5]

Flow Rate Ratio (FRR)

The FRR is the ratio of the aqueous phase flow rate to the organic (lipid-in-ethanol) phase flow
rate. This parameter influences the ethanol concentration at the point of mixing, which is a
critical factor in LNP self-assembly.

Effect on LNP Size: Increasing the FRR generally leads to smaller LNP sizes.[2] A higher
proportion of the agueous phase leads to a more rapid dilution of the ethanol, creating a
higher supersaturation of lipids and favoring the formation of smaller particles.

Effect on Encapsulation Efficiency: The FRR has a significant impact on encapsulation
efficiency.[6] An FRR of 3:1 (Aqueous:Organic) is commonly used and has been shown to
achieve high encapsulation efficiencies (>95%) for RNA-LNP formulations.[6]

Summary of Microfluidic Mixing Parameters and
Their Effects
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The following tables summarize the general effects of TFR and FRR on LNP characteristics
based on published data. It is important to note that these are general trends, and optimal
values will be specific to the ionizable lipid (e.g., Lipid 29d), lipid composition, payload, and
microfluidic device used.

Table 1: Effect of Total Flow Rate (TFR) on LNP Physicochemical Properties

. Effect on
. Effect on Particle . .
TFR (mL/min) . Polydispersity Reference
Size (nm)
Index (PDI)
] Decrease / Improved
Increasing Decrease ) [11[3]
Homogeneity
Decrease in size, 2-
0.3t02.4 fold greater gene Decrease in PDI [3]
editing
Slightly decreased in
3.6 vitro gene editing - [3]
efficacy
510 20 Decrease - [7]

Table 2: Effect of Flow Rate Ratio (FRR) on LNP Physicochemical Properties

. Effect on
FRR Effect on Particle

. . Encapsulation Reference
(Aqueous:Organic) Size (nm)

Efficiency (%)

] Can be optimized for
Increasing Decrease ) . [1][2]
high efficiency

Often optimal, >95%
3:1 - [6]
for RNA-LNPs

Linear decrease from
2t04 - (2]
~220 nm to ~104 nm

>4 Increased PDI (>0.3) - [2]
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Experimental Protocol: LNP Formulation via
Microfluidic Mixing

This protocol describes a general method for the formulation of LNPs encapsulating a nucleic
acid payload using a microfluidic device.

Materials:

lonizable lipid (e.g., Lipid 29d)

e Helper Lipid (e.g., DSPC or DOPE)[8]

¢ Cholesterol[8]

« PEG-Lipid (e.g., DMG-PEG 2000)[8]

o Ethanol (100%, molecular biology grade)

e Aqueous Buffer (e.g., 10 mM Citrate Buffer, pH 4.0)[9]

¢ Nucleic Acid Payload (e.g., mRNA, siRNA)

o Microfluidic mixing system (e.g., NanoAssemblr™ Benchtop)[9]
e Syringes for sample loading

» Dialysis cassette (or other buffer exchange method)

Phosphate Buffered Saline (PBS), pH 7.4
Procedure:

e Preparation of Solutions:

o Organic Phase (Lipid Mix):

= Prepare stock solutions of the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in
100% ethanol.
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= Combine the lipid stock solutions in an appropriate molar ratio. A common starting ratio
for ionizable lipid-based LNPs is 50:10:38.5:1.5 (lonizable Lipid:Helper
Lipid:Cholesterol:PEG-Lipid).[10]

» Dilute the final lipid mixture with ethanol to the desired total lipid concentration.

o Agueous Phase (Payload Mix):

» Dissolve the nucleic acid payload in the aqueous buffer (e.g., 10 mM citrate buffer, pH
4.0) to the desired concentration.[9] The acidic pH helps in protonating the ionizable
lipid, facilitating nucleic acid complexation.[11]

e Microfluidic Mixing:
o Set up the microfluidic mixing system according to the manufacturer's instructions.
o Load the organic phase and aqueous phase into separate syringes.

o Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the instrument. A
common starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Organic).[12]

o Initiate the mixing process. The two solutions will be rapidly mixed in the microfluidic
cartridge, leading to the self-assembly of LNPs.

o Collect the resulting LNP suspension.
e Downstream Processing:

o Immediately after formulation, dilute the LNP suspension with an appropriate buffer (e.g.,
PBS) to reduce the ethanol concentration.[9]

o Perform buffer exchange to remove ethanol and unencapsulated nucleic acid. This is
typically done by dialysis against PBS (pH 7.4) or through tangential flow filtration (TFF).

e Characterization:

o Measure the LNP size (hydrodynamic diameter) and polydispersity index (PDI) using
Dynamic Light Scattering (DLS).[13]
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o Determine the zeta potential to assess the surface charge of the nanoparticles.

o Quantify the encapsulation efficiency of the nucleic acid payload using a suitable assay
(e.g., RiboGreen assay for RNA).[14]

o Assess the morphology of the LNPs using techniques like Cryogenic Transmission
Electron Microscopy (Cryo-TEM).[7]

Visualization of Workflows and Concepts
Experimental Workflow for LNP Formulation

Characterization

Solution Preparation

Organic Stream M1cr0tlu1$ic Mixing

© - -

Microfluidic Device

(TFR & FRR Control) '

Downstream Processing { @
]_ N

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/figure/Comparison-of-lipid-1-and-lipid-29-particle-characteristics-at-varying-molar-percentages_fig6_356177369
https://www.mdpi.com/1999-4923/12/11/1095
https://www.benchchem.com/product/b15548349/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-microfluidic-formulation-of-lipid-nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for LNP formulation and characterization.
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Caption: Components of a typical LNP formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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